![molecular formula C9H14N2O2 B1368480 3,9-Diazaspiro[5.5]undecane-2,4-dione CAS No. 24910-11-0](/img/structure/B1368480.png)
3,9-Diazaspiro[5.5]undecane-2,4-dione
Overview
Description
3,9-Diazaspiro[5.5]undecane-2,4-dione is a chemical compound with the molecular formula C9H14N2O2 . It has been reported to be a potent competitive γ-aminobutyric acid type A receptor (GABA A R) antagonist .
Synthesis Analysis
The synthesis of 3,9-Diazaspiro[5.5]undecane-2,4-dione and its derivatives has been reported in the literature . The synthesis involves the replacement of the cyclic carbamate in a previously disclosed 1-oxa-3,9-diazaspiro[5.5]undecan-2-one template .Molecular Structure Analysis
The molecular structure of 3,9-Diazaspiro[5.5]undecane-2,4-dione can be represented by the InChI code: 1S/C9H14N2O2/c12-7-5-9(6-8(13)11-7)1-3-10-4-2-9/h10H,1-6H2,(H,11,12,13) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 182.22 g/mol . It has a topological polar surface area of 58.2 Ų and a complexity of 226 . It has no rotatable bonds and has two hydrogen bond donors and three hydrogen bond acceptors .Scientific Research Applications
GABA A Receptor Antagonism and Immunomodulation
3,9-Diazaspiro[5.5]undecane-based compounds: have been identified as potent competitive antagonists of the γ-aminobutyric acid type A receptor (GABAAR), exhibiting low cellular membrane permeability . This characteristic makes them suitable for peripheral applications, where they can modulate immune responses without affecting central nervous system functions. For instance, compound 1e derived from this class showed promise in rescuing inhibition of T cell proliferation, suggesting a potential for immunomodulatory therapies .
Structural Determinants for Binding Affinity
The structural analysis of these compounds has led to insights into their binding modes. The spirocyclic benzamide component, in particular, compensates for the conventional acidic moiety typically found in GABAAR ligands. This understanding aids in the rational design of new compounds with selective affinity for specific GABAAR subtypes, such as the extrasynaptic α4βδ subtype .
Lead Structures for Peripheral GABAAR Inhibition
The analogs of 3,9-Diazaspiro[5.5]undecane are considered promising lead structures for the development of peripheral GABAAR inhibitors. These inhibitors have potential applications in treating conditions where peripheral GABAAR-mediated signaling is implicated, such as in certain types of pain or inflammatory responses .
Pharmaceutical Compositions for Hyperproliferative Disorders
These compounds are also explored for their use in pharmaceutical compositions aimed at treating hyperproliferative disorders. Their ability to modulate GABAAR activity could be leveraged in the treatment and/or prophylaxis of diseases characterized by abnormal cell proliferation .
Chemical Synthesis and Intermediate Compounds
The synthesis of 3,9-Diazaspiro[5.5]undecane derivatives involves intermediate compounds that are valuable for preparing a wide range of structurally related molecules. These intermediates can be utilized in various chemical syntheses, contributing to the expansion of medicinal chemistry libraries .
Research Tool for Neurotransmitter System Studies
Due to their specificity and competitive antagonism at GABAAR, these compounds serve as important research tools. They can be used to study the role of GABAergic neurotransmission in peripheral systems, providing insights into the non-synaptic functions of GABA outside the central nervous system .
Mechanism of Action
properties
IUPAC Name |
3,9-diazaspiro[5.5]undecane-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O2/c12-7-5-9(6-8(13)11-7)1-3-10-4-2-9/h10H,1-6H2,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASZZHBXPMOVHCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC(=O)NC(=O)C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70640795 | |
Record name | 3,9-Diazaspiro[5.5]undecane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70640795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,9-Diazaspiro[5.5]undecane-2,4-dione | |
CAS RN |
24910-11-0 | |
Record name | 3,9-Diazaspiro[5.5]undecane-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70640795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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